Cas no 341028-97-5 (4-Chloro-2-methylnaphthalen-1-amine)

• Product Name: 4-Chloro-2-methylnaphthalen-1-amine
• CAS No: 341028-97-5
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 2944453
• PubChem ID: 291516
• Update Time: 2025-06-25

4-Chloro-2-methylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylnaphthalen-1-amine
• 4-chloro-2-methyl-[1]naphthylamine
• NSC156815
• Z1689341573
• 4-Chloro-2-methylnaphthalen-1-amine

• Inchi： 1S/C11H10ClN/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,13H2,1H3
• InChI Key： GHWBKWABPGGSQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C2C=CC=CC2=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 351.5±27.0 °C at 760 mmHg
• Flash Point: 166.4±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-2-methylnaphthalen-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 4-Chloro-2-methylnaphthalen-1-amine

4-Chloro-2-methylnaphthalen-1-amine (CAS No. 341028-97-5): An Overview of Its Structure, Properties, and Applications

4-Chloro-2-methylnaphthalen-1-amine (CAS No. 341028-97-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 1-amino-4-chloro-2-methylnaphthalene, is characterized by its unique molecular structure and diverse chemical properties. In this comprehensive overview, we will delve into the structural details, physical and chemical properties, synthesis methods, and potential applications of this intriguing compound.

The molecular formula of 4-Chloro-2-methylnaphthalen-1-amine is C₁₁H₁₀ClN, and its molecular weight is approximately 193.65 g/mol. The compound features a naphthalene ring system with a chlorine atom at the 4-position and a methyl group at the 2-position. The presence of the amino group at the 1-position imparts significant reactivity and functional versatility to the molecule. The naphthalene ring system is a common structural motif in many organic compounds, contributing to its stability and aromaticity.

In terms of physical properties, 4-Chloro-2-methylnaphthalen-1-amine is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and processing conditions.

The chemical reactivity of 4-Chloro-2-methylnaphthalen-1-amine is primarily influenced by the amino group and the chlorine atom. The amino group can participate in nucleophilic substitution reactions, forming derivatives such as amides and imines. The chlorine atom can undergo substitution reactions with nucleophiles like hydroxide or thiols, leading to the formation of corresponding chlorinated derivatives. These reactivity patterns make 4-Chloro-2-methylnaphthalen-1-amine a valuable intermediate in synthetic chemistry.

Synthesis of 4-Chloro-2-methylnaphthalen-1-amine can be achieved through several routes. One common method involves the reduction of the corresponding nitrile or nitro compound using reducing agents such as hydrogen gas over a palladium catalyst or sodium borohydride. Another approach involves the reaction of 4-chloro-2-methylnaphthyl halides with ammonia or primary amines under appropriate conditions. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

In recent years, 4-Chloro-2-methylnaphthalen-1-amine has been explored for its potential applications in pharmaceuticals and materials science. In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For instance, it has been used in the development of novel antiviral agents and anticancer drugs due to its ability to modulate specific biological pathways.

In materials science, 4-Chloro-2-methylnaphthalen-1-amine has been investigated for its use in organic electronics and optoelectronic devices. Its unique electronic properties and stability make it suitable for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have reported that derivatives of this compound exhibit excellent charge transport properties and high photoluminescence quantum yields, making them attractive candidates for next-generation electronic materials.

Beyond its direct applications, 4-Chloro-2-methylnaphthalen-1-amine serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups allow chemists to introduce additional substituents or functional groups, thereby expanding its utility in various fields. For example, it can be used to synthesize advanced polymers with tailored properties for use in coatings, adhesives, and other industrial applications.

The environmental impact of 4-Chloro-2-methylnaphthalen-1-amine is an important consideration in its production and use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into more sustainable synthesis methods and biodegradable derivatives is ongoing to address these concerns.

In conclusion, 4-Chloro-2-methylnaphthalen-1-amine (CAS No. 341028-97-5) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it an invaluable intermediate in synthetic chemistry and a promising candidate for advanced materials development. As research continues to uncover new possibilities for this compound, its importance in scientific and industrial contexts is likely to grow.